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Compound of Interest

Compound Name: Diethyl D-(-)-tartrate

Cat. No.: B1194093

An In-depth Technical Guide to the Safe Handling of Diethyl D-(-)-tartrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for Diethyl
D-(-)-tartrate, a versatile chiral compound widely used in the synthesis of pharmaceuticals and
agrochemicals.[1] As an essential building block in asymmetric synthesis, its proper handling is
critical to ensure laboratory safety and experimental integrity.[1]

Chemical Identification

Identifier Value
Chemical Name Diethyl D-(-)-tartrate
D-(-)-Tartaric acid diethyl ester, (2S,3S)-Diethyl
Synonyms ) )
2,3-dihydroxysuccinate[1][2]
CAS Number 13811-71-7[1][3]
Molecular Formula CsH1406[1][3][4]
Molecular Weight 206.19 g/mol [1][31[4]
InChl Key: YSAVZVORKRDODB-
Structure

WDSKDSINSA-N[4]
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Hazard Identification

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), Diethyl
D-(-)-tartrate is classified as a Combustible liquid (Category 4).[5][6] However, many suppliers
note that it is not classified as a hazardous substance or mixture according to Regulation (EC)
No. 1272/2008.[7][3]

GHS Label Elements:
» Signal Word: Warning[5]
e Hazard Statement: Combustible liquid.[5][8]

o Precautionary Statements:

[¢]

Prevention: Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.
Wear protective gloves, protective clothing, eye protection, and face protection.[5][9]

[¢]

Response (Fire): In case of fire, use CO2, dry chemical, or foam for extinction.[5][6]

o

Storage: Store in a well-ventilated place. Keep cool.[5][9]

o

Disposal: Dispose of contents/container to an approved waste disposal plant.[5][8]

Physical and Chemical Properties

The physical and chemical properties of Diethyl D-(-)-tartrate are summarized below.
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Property Value Source(s)

Colorless to light yellow clear
Appearance o ] [1][20]
liquid or oll

Characteristic, slightly caramel,

Odor _ [11]
winey
Melting Point 17 °C [1][12]
Boiling Point 280 °C; 162 °C at 19-25 hPa [11[3114]
_ 93.3-93.4 °C (200.1 °F) -
Flash Point [11][13][14]
closed cup
Density 1.205 g/mL at 20 °C [4]
Solubility Insoluble in water [5]
Refractive Index n20/D 1.446 [4]

Handling and Storage

Proper handling and storage are crucial for maintaining the chemical's integrity and ensuring a
safe laboratory environment.

Precautions for Safe Handling:

» Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe vapors or mists.[5][6]

e Handle in a well-ventilated place.[2]

o Keep away from open flames, hot surfaces, and sources of ignition.[5][6]
o Take precautionary measures against static discharges.[9]

e Wash hands thoroughly after handling.[5][15]

Conditions for Safe Storage:
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Store in a cool, dry, and well-ventilated place.[2][3][5]
Keep the container tightly closed.[3][5]

Store away from incompatible materials such as acids, bases, and oxidizing or reducing
agents.[3][5]

The recommended storage temperature is between 0-8°C.[1][10]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

Engineering Controls:

o Ensure adequate ventilation, especially in confined areas. Use local exhaust ventilation if
necessary.[5][9]

o Facilities should be equipped with an eyewash fountain.[15]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3][5]

Skin Protection: Wear appropriate protective gloves (inspect before use) and clothing to
prevent skin exposure.[2][3][5] Use proper glove removal technique to avoid skin contact.[3]

Respiratory Protection: Respiratory protection is generally not required under normal use
conditions with adequate ventilation.[3][5] If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with appropriate cartridges (e.g., type OV/AG (US) or
ABEK (EU EN 14387)).[3]
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\

1. Hazard Assessment
- Review SDS
- Identify Hazards (Combustible Liquid)

l

2. Select & Don PPE
- Safety Goggles
- Impervious Gloves
- Lab Coat

3. Prepare Workspace
- Ensure good ventilation
- Remove ignition sources
- Locate safety equipment

4. Chemical Handling
- Use in fume hood if possible
- Avoid creating mists
- Use non-sparking tools

1
After Use If Spill Occurs
|

Spill Response
- Evacuate & Ventilate
- Absorb with inert material
- Collect for disposal

Generate Waste

5. Storage
- Tightly closed container
- Cool, dry, ventilated area
- Away from incompatibles

6. Waste Disposal
- Collect in labeled container
- Dispose via licensed company
- Follow local regulations

End: Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Diethyl D-(-)-tartrate.
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First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First-Aid Procedure

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[3]
[16]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes
and shoes.[5][6]

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.
Eye Contact ]

Remove contact lenses if present and easy to

do. Continue rinsing.[5][6][9]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ]
mouth with water and drink plenty of water.[3][5]

[16]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (C0O2).[3][6][9][16] Water mist may be used to cool closed containers.[5][6]

» Specific Hazards: The material is combustible and containers may explode when heated.[5]
[6] Thermal decomposition can release irritating gases and vapors, such as carbon
monoxide (CO) and carbon dioxide (CO2).[5][6]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][5][16]

Accidental Release Measures:
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e Personal Precautions: Remove all sources of ignition.[5][9] Avoid breathing vapors or mist.[3]
[16] Ensure adequate ventilation.[2]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[16]

o Methods for Clean-up: Contain the spillage and then soak it up with an inert absorbent
material (e.g., sand, silica gel, universal binder).[5][16] Collect and place the material in a
suitable, closed container for disposal.[3][5]

General Experimental Protocol Workflow

While specific experimental procedures will vary, the following provides a general workflow for
using Diethyl D-(-)-tartrate as a reagent in a laboratory synthesis, incorporating necessary
safety precautions.

Methodology:

e Preparation and Precaution: Before starting, review the Safety Data Sheet (SDS). Work in a
well-ventilated fume hood. Ensure all ignition sources are removed from the immediate area.
Don the required PPE, including safety goggles, a lab coat, and chemically resistant gloves.

» Reagent Measurement: Measure the required volume of Diethyl D-(-)-tartrate using
appropriate glassware (e.g., graduated cylinder or syringe). Perform this transfer within the
fume hood to minimize vapor inhalation.

e Reaction Setup: Add the reagent to the reaction vessel as dictated by the specific chemical
synthesis protocol. If the reaction is exothermic or requires heating, ensure the setup
includes appropriate temperature control and monitoring.

» Reaction Monitoring: Monitor the reaction's progress using a suitable analytical technique
(e.g., TLC, GC-MS).

o Work-up and Purification: Upon completion, quench the reaction using appropriate
procedures. The product is then typically extracted and purified. All waste generated during
this process, including aqueous layers and solvent washes, should be collected in a
designated, labeled hazardous waste container.
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+ Decontamination and Disposal: Thoroughly clean all glassware that came into contact with
the chemical. Dispose of all contaminated materials (e.g., gloves, absorbent pads) and liquid
waste according to institutional and local environmental regulations.

1. Pre-Experiment Setup
- Review Protocol & SDS
- Don PPE
- Prepare Hood

2. Reagent Handling
- Measure required volume
- Transfer to reaction vessel

3. Reaction
- Assemble apparatus
- Monitor temperature & progress

4. Work-up & Purification
- Quench reaction
- Extract & purify product

5. Waste Management

- Segregate & collect waste
- Label waste containers

6. Post-Experiment
- Decontaminate glassware
- Clean workspace
- Doff PPE
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Caption: General laboratory workflow for using Diethyl D-(-)-tartrate.

Stability and Reactivity

Reactivity: No specific reactivity data is available, but it is stable under recommended
storage conditions.[3]

Chemical Stability: The product is chemically stable.[3]
Possibility of Hazardous Reactions: None are expected under normal processing.[5]
Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[5][6]

Incompatible Materials: Avoid contact with strong acids, bases, oxidizing agents, and
reducing agents.[3][5]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
monoxide (CO) and carbon dioxide (CO2).[3][5]

Toxicological and Ecological Information

Toxicological Information: The toxicological properties have not been fully investigated.[5]
Most available safety data sheets indicate "no data available” for acute toxicity, skin
corrosion/irritation, carcinogenicity, and reproductive toxicity.[3] No component of this product
present at levels greater than or equal to 0.1% is identified as a probable, possible, or
confirmed human carcinogen by IARC.[3]

Ecological Information: Ecotoxicity data is largely unavailable.[2] It is advised not to empty
the chemical into drains.[5] The substance is insoluble in water and is not likely to be mobile
in the environment.[5] Information on persistence, degradability, and bioaccumulation is not
available.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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